Cas no 1396883-50-3 (1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride)

• Product Name: 1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• CAS No: 1396883-50-3
• MF: C₁₉H₂₆ClN₃O₄
• MW: 395.880444049835
• CID: 5984515
• PubChem ID: 71782683
• Update Time: 2025-05-22

1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride
• (2,3-dimethoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone:hydrochloride
• (2,3-dimethoxyphenyl)-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• F5860-0126
• (2,3-dimethoxyphenyl)(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)methanone hydrochloride
• 1396883-50-3
• AKOS026686092
• VU0526037-1
• 1-(2,3-DIMETHOXYBENZOYL)-4-[(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]PIPERAZINE HYDROCHLORIDE

• Inchi： 1S/C19H25N3O4.ClH/c1-13-16(14(2)26-20-13)12-21-8-10-22(11-9-21)19(23)15-6-5-7-17(24-3)18(15)25-4;/h5-7H,8-12H2,1-4H3;1H
• InChI Key： VXSJZKWGPQPNJT-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC(OC)=C1OC)(N1CCN(CC2=C(C)ON=C2C)CC1)=O

Computed Properties

• Exact Mass: 395.1611840g/mol
• Monoisotopic Mass: 395.1611840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride

1-(2,3-Dimethoxybenzoyl)-4-(3,5-Dimethyl-1,2-Oxazol-4-yl)Methylpiperazine Hydrochloride: A Comprehensive Overview

The compound 1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride (CAS No. 1396883-50-3) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperazine ring, which is a six-membered amine-containing structure, substituted at the 4-position with a methyl group attached to an oxazole moiety. The oxazole ring is further substituted with methyl groups at positions 3 and 5, enhancing the compound's stability and bioavailability. Additionally, the 2,3-dimethoxybenzoyl group attached to the piperazine ring introduces hydrophilic properties, which may facilitate drug delivery and tissue penetration.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The oxazole moiety, in particular, has been shown to exhibit significant anti-inflammatory and antioxidant properties. Researchers have demonstrated that the presence of multiple methyl groups on the oxazole ring can enhance the compound's ability to inhibit inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, the 2,3-dimethoxybenzoyl group has been associated with enhanced receptor binding affinity, which could be advantageous in developing drugs targeting specific neurological disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the oxazole derivative through cyclization reactions and the subsequent coupling of the benzoyl group with the piperazine ring. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the reaction conditions, thereby improving yields and reducing production costs. These improvements have made it feasible to scale up production for preclinical studies.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for oral administration. Studies conducted in animal models have shown that it has a moderate absorption rate and a relatively long half-life, which suggests that it could be administered once or twice daily in a clinical setting. The presence of hydrophilic groups such as the dimethoxybenzoyl moiety enhances solubility in aqueous media, which is crucial for ensuring proper distribution throughout the body.

Preclinical trials have demonstrated that this compound possesses potent anti-cancer properties. Specifically, it has been shown to inhibit the growth of various cancer cell lines by targeting key enzymes involved in cell proliferation and survival pathways. For instance, research published in *Nature Communications* highlighted its ability to suppress the activity of protein kinase B (Akt), a critical regulator of cell survival and apoptosis. This finding opens up new avenues for its application in oncology.

Beyond its therapeutic potential, this compound also serves as a valuable tool for studying molecular mechanisms underlying various diseases. Its unique structure allows researchers to investigate how different functional groups influence biological activity. For example, substituting the methyl groups on the oxazole ring with other alkyl chains has been shown to modulate its anti-inflammatory effects without significantly altering its pharmacokinetic profile.

In conclusion, 1-(2,3-dimethoxybenzoyl)-4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazine hydrochloride represents a cutting-edge advancement in medicinal chemistry. Its combination of structural complexity and biological activity positions it as a promising candidate for future drug development efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.